1,2-Dinitrosodioxidane

• Molecular Formula: N2O4
• Molecular Weight: 92.011 g/mol
• IUPAC Name: nitrosooxy nitrite
• InChI: InChI=1S/N2O4/c3-1-5-6-2-4
• InChI Key: XTVRPSBYSGATQQ-UHFFFAOYSA-N
• SMILES: N(=O)OON=O

Description

1,2-Dinitrosodioxidane (systematic name: ONOONO) is a nitrogen-oxygen compound classified as a catena (chain-like or cyclic) structure. It is alternatively named 2,5-diazy-1,3,4,6-tetraoxy-[6]catena, indicating a six-membered ring system with alternating nitrogen and oxygen atoms . Its molecular structure consists of two nitroso (–NO) groups and two dioxo (–O–) linkages arranged in a cyclic configuration (Figure 1). This compound is listed as a synonym under dinitrogen tetroxide (N₂O₄) in standardized chemical nomenclature guidelines , suggesting a structural or isomeric relationship with N₂O₄.

Comparison with Similar Compounds

Comparison with Structurally Related Nitrogen Oxides

Dinitrogen Tetroxide (N₂O₄)

• Molecular Formula: O₂N–NO₂.
• Structure: Planar dimer of nitrogen dioxide (NO₂) with a weak N–N bond.
• Stability: Exists in equilibrium with NO₂ gas; liquid below 21°C .
• Reactivity : Strong oxidizer used in rocket propellants and nitration reactions.
• Relationship to 1,2-Dinitrosodioxidane: Listed as a synonym in ISO/IUPAC guidelines, implying structural isomerism or alternative bonding configurations .

Dinitrogen Pentoxide (N₂O₅)

• Molecular Formula: O₂N–O–NO₂.
• Structure: Solid with nitronium (NO₂⁺) and nitrate (NO₃⁻) ions in the crystalline phase.
• Stability : Decomposes above 0°C into N₂O₄ and O₂.
• Reactivity : Powerful nitrating and oxidizing agent in organic synthesis.

Comparative Analysis

Property	1,2-Dinitrosodioxidane (ONOONO)	Dinitrogen Tetroxide (N₂O₄)	Dinitrogen Pentoxide (N₂O₅)
Molecular Formula	N₂O₄ (cyclic isomer)	N₂O₄ (linear dimer)	N₂O₅
Bonding	Cyclic N–O catena	Planar N–N dimer	Ionic (NO₂⁺/NO₃⁻) in solid
Stability	Likely metastable	Stable as liquid below 21°C	Stable only below 0°C
Primary Applications	Theoretical/niche synthesis	Rocket oxidizers, nitration	Nitration, atmospheric chemistry

Structural Insights:

1,2-Dinitrosodioxidane’s cyclic structure distinguishes it from the linear dimeric form of N₂O₄. This difference likely results in distinct reactivity patterns, such as reduced thermal stability compared to N₂O₄ . N₂O₅, with its ionic solid-state structure, serves as a stronger nitrating agent due to the presence of NO₂⁺ ions.

Research Findings and Industrial Relevance

While N₂O₄ and N₂O₅ are well-characterized in industrial and atmospheric chemistry, 1,2-dinitrosodioxidane remains less studied. Its identification as a synonym for N₂O₄ suggests it may exist transiently in equilibrium with NO₂/N₂O₄ systems or as a high-energy intermediate in specialized reactions . Theoretical studies predict that its cyclic structure could exhibit unique electronic properties, making it a candidate for advanced materials research.